Cas no 2229254-59-3 (2-3-(ethylcarbamoyl)phenylpropanoic acid)

• Product Name: 2-3-(ethylcarbamoyl)phenylpropanoic acid
• CAS No: 2229254-59-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5762350
• PubChem ID: 165836678
• Update Time: 2025-05-26

2-3-(ethylcarbamoyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(ethylcarbamoyl)phenyl]propanoic acid
• 2229254-59-3
• EN300-1747024
• 2-3-(ethylcarbamoyl)phenylpropanoic acid

• Inchi： 1S/C12H15NO3/c1-3-13-11(14)10-6-4-5-9(7-10)8(2)12(15)16/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： ZTGUNTPGYGYUOP-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-3-(ethylcarbamoyl)phenylpropanoic acid

Introduction to 2-3-(ethylcarbamoyl)phenylpropanoic acid (CAS No: 2229254-59-3)

2-3-(ethylcarbamoyl)phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229254-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex structure that includes an ethylcarbamoyl substituent on a phenyl ring connected to a propanoic acid moiety, exhibits unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 2-3-(ethylcarbamoyl)phenylpropanoic acid is characterized by its aromaticity and the presence of functional groups that can participate in various biochemical interactions. The phenyl ring, a common structural motif in many bioactive molecules, provides a stable aromatic core, while the ethylcarbamoyl group introduces a polar, amine-like functionality. This combination of features suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 2-3-(ethylcarbamoyl)phenylpropanoic acid make it an intriguing candidate for such applications. For instance, the ethylcarbamoyl group can serve as a hydrogen bond acceptor or donor, which is crucial for achieving high binding affinity to biological targets. Additionally, the propanoic acid moiety can interact with carboxylate-rich binding pockets, further enhancing its potential as a pharmacophore.

One of the most compelling aspects of 2-3-(ethylcarbamoyl)phenylpropanoic acid is its versatility in chemical modification. The presence of multiple functional groups allows for derivatization through various synthetic strategies, enabling researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity and drug-like characteristics.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery pipelines. Compounds like 2-3-(ethylcarbamoyl)phenylpropanoic acid that incorporate multiple pharmacophoric elements are often more likely to exhibit novel mechanisms of action and reduce the risk of resistance development. This has led to increased interest in exploring such molecules for therapeutic applications across a wide range of diseases.

The synthesis of 2-3-(ethylcarbamoyl)phenylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only ensure high yields but also allow for scalability, which is essential for preclinical and clinical development.

In addition to its synthetic significance, 2-3-(ethylcarbamoyl)phenylpropanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Initial pharmacokinetic evaluations indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development. Furthermore, preliminary in vitro assays have revealed interactions with key biological targets relevant to inflammatory diseases and metabolic disorders.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 2-3-(ethylcarbamoyl)phenylpropanoic acid with biological targets. These computational tools allow researchers to predict binding affinities, identify key interaction residues, and optimize molecular structures for improved efficacy. Such high-throughput virtual screening methods have accelerated the discovery process by rapidly narrowing down candidate compounds for experimental validation.

As research continues to evolve, the integration of machine learning and artificial intelligence into drug discovery is becoming increasingly prevalent. These technologies enable the analysis of vast datasets to identify patterns and relationships that may not be apparent through traditional experimental methods. The application of AI-driven approaches to compounds like 2-3-(ethylcarbamoyl)phenylpropanoic acid has led to novel insights into their pharmacological profiles and potential therapeutic applications.

The regulatory landscape for new drug candidates also plays a critical role in determining the commercial viability of compounds like 2-3-(ethylcarbamoyl)phenylpropanoic acid. Compliance with Good Manufacturing Practices (GMP) and adherence to international regulatory standards are essential for successful clinical translation. Companies investing in such compounds must navigate complex regulatory pathways while ensuring quality control throughout the development process.

In conclusion,2-3-(ethylcarbamoyl)phenylpropanoic acid (CAS No: 2229254-59-3) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, synthetic accessibility, and promising preclinical results position it as a valuable asset for researchers seeking innovative therapeutic solutions. As scientific understanding continues to expand and technological advancements emerge,2-3-(ethylcarbamoyl)phenylpropanoic acid is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.